N-[2-oxo-2-(pyrrolidin-1-yl) ethyl]isonicotinamide

• IUPAC Name: N-(2-oxo-2-pyrrolidin-1-ylethyl)pyridine-4-carboxamide
• InChI: InChI=1S/C12H15N3O2/c16-11(15-7-1-2-8-15)9-14-12(17)10-3-5-13-6-4-10/h3-6H,1-2,7-9H2,(H,14,17)
• InChI Key: DKXHPOUMNWVVNF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CNC(=O)C2=CC=NC=C2
• Molecular Formula: C12H15N3O2
• Molecular Weight: 233.27 g/mol

Description

N-[2-oxo-2-(pyrrolidin-1-yl) ethyl]isonicotinamide (OPNA) is a compound that has gained attention in recent years due to its potential therapeutic applications. OPNA is a derivative of isonicotinamide, a compound that is widely used in the pharmaceutical industry. The unique structure of OPNA makes it a promising candidate for the development of new drugs.

Scientific Research Applications

• Charge Density Study of Molecular Complexes : A study by Schmidtmann et al. (2009) explored the molecular complex of isonicotinamide and oxalic acid, highlighting strong intermolecular hydrogen bonding. This research contributes to understanding the nature of short, strong hydrogen bonds and their implications in molecular interactions and polymorphism (Schmidtmann et al., 2009).

• Antimicrobial Activities of Cobalt(II) Complexes : Segl′a et al. (2008) investigated cobalt(II) 2-methylthionicotinate complexes with N-heterocyclic ligands, including isonicotinamide. These complexes demonstrated elevated biological activities, suggesting potential applications in antimicrobial therapies (Segl′a et al., 2008).

• Synthesis of Ellipticine Quinone : A study by Ramkumar and Nagarajan (2014) detailed a method for preparing ellipticine quinone, a key intermediate for developing pharmacologically active compounds, using a derivative of isonicotinamide (Ramkumar & Nagarajan, 2014).

• Crystal Engineering and Pharmaceutical Cocrystals : Reddy et al. (2006) demonstrated the use of a carboxamide-pyridine N-oxide synthon to assemble isonicotinamide N-oxide in a triple helix architecture. This finding has implications for crystal engineering and the synthesis of pharmaceutical cocrystals (Reddy et al., 2006).

• Quantum Chemical Investigation of Molecular Properties : Bouklah et al. (2012) conducted quantum-chemical calculations on various substituted pyrrolidinones, including derivatives similar to N-[2-oxo-2-(pyrrolidin-1-yl) ethyl]isonicotinamide, to understand their electronic properties. This research aids in comprehending the molecular properties of such compounds (Bouklah et al., 2012).

• Synthesis and Biological Activity of Complexes : Jeragh et al. (2015) synthesized various complexes involving isonicotinamide derivatives, assessing their structural characteristics and biological activities. This study contributes to the field of bioinorganic chemistry and pharmacology (Jeragh et al., 2015).